Cas no 70397-74-9 (methyl 3-hydroxy-2-methyl-2-phenylpropanoate)

• Product Name: methyl 3-hydroxy-2-methyl-2-phenylpropanoate
• CAS No: 70397-74-9
• CID: 4657413
• PubChem ID: 59887356
• Update Time: 2025-06-13

methyl 3-hydroxy-2-methyl-2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Hydroxy-2-methyl-2-phenylpropanoate
• Benzeneacetic acid, α-(hydroxymethyl)-α-methyl-, methyl ester
• methyl 3-hydroxy-2-methyl-2-phenylpropanoate

Additional information on methyl 3-hydroxy-2-methyl-2-phenylpropanoate

Introduction to Methyl 3-hydroxy-2-methyl-2-phenylpropanoate (CAS No. 70397-74-9)

Methyl 3-hydroxy-2-methyl-2-phenylpropanoate, identified by its Chemical Abstracts Service number CAS No. 70397-74-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester, derived from the hydroxylation and methylation of phenylpropanoic acid, has garnered attention due to its structural complexity and potential biological activities.

The molecular structure of methyl 3-hydroxy-2-methyl-2-phenylpropanoate features a phenyl ring attached to a propanoate backbone with a hydroxyl group at the third carbon position. This configuration suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both hydroxyl and ester functional groups opens up numerous possibilities for further derivatization, which could lead to the development of novel compounds with therapeutic properties.

In recent years, there has been growing interest in the synthesis and application of phenylpropanoid derivatives due to their diverse biological activities. Studies have shown that compounds with similar structural motifs exhibit properties such as anti-inflammatory, antioxidant, and antimicrobial effects. The 3-hydroxy-2-methyl-2-phenylpropanoate moiety, in particular, has been implicated in various metabolic pathways, suggesting its potential role in drug discovery.

One of the most compelling aspects of methyl 3-hydroxy-2-methyl-2-phenylpropanoate is its versatility as a building block in medicinal chemistry. Researchers have explored its use in the synthesis of more complex molecules, including those targeted at treating neurological disorders and cardiovascular diseases. The ester group can be easily hydrolyzed or transesterified, allowing for the introduction of different substituents that may enhance bioavailability or target specific receptors.

The pharmacological potential of this compound has been further supported by computational studies. Molecular modeling techniques have been employed to predict how methyl 3-hydroxy-2-methyl-2-phenylpropanoate might interact with biological targets. These simulations have revealed promising binding affinities with enzymes and receptors involved in disease pathways, providing a rational basis for further experimental investigation.

In addition to its synthetic utility, methyl 3-hydroxy-2-methyl-2-phenylpropanoate has shown promise in preliminary pharmacokinetic studies. Its moderate solubility in both water and organic solvents suggests that it could be formulated into various delivery systems, including oral and topical preparations. This property is crucial for developing drugs that require targeted release or sustained action.

The chemical synthesis of methyl 3-hydroxy-2-methyl-2-phenylpropanoate involves multi-step reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and enzymatic resolution, have been employed to achieve the desired product with minimal byproducts. These techniques not only improve efficiency but also align with green chemistry principles by reducing waste and energy consumption.

Recent advancements in analytical chemistry have also contributed to a better understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming its structure and characterizing its conformational states. These tools provide critical data for researchers aiming to modify or utilize methyl 3-hydroxy-2-methyl-2-phenylpropanoate in their studies.

The biological activity of methyl 3-hydroxy-2-methyl-2-phenylpropanoate has been explored through both in vitro and in vivo experiments. Initial studies have demonstrated its ability to modulate certain signaling pathways associated with inflammation and oxidative stress. These findings are particularly relevant given the increasing recognition of these pathways as key contributors to chronic diseases.

In conclusion, methyl 3-hydroxy-2-methyl-2-phenylpropanoate (CAS No. 70397-74-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its reactivity and biological activity, make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.